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Compound of Interest

Compound Name: Ethyl 3-(benzylamino)propanoate

Cat. No.: B105905

An In-depth Technical Guide to the Safe Handling of Ethyl 3-(benzylamino)propanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 3-
(benzylamino)propanoate (CAS No. 23583-21-3), a key intermediate in the synthesis of
various pharmaceutical compounds and other specialized chemicals.[1] Adherence to proper
laboratory protocols is essential when working with this substance to ensure personnel safety
and experimental integrity.

Compound Identification

e Chemical Name: Ethyl 3-(benzylamino)propanoate[Z]

e Synonyms: 3-(Benzylamino)propionic acid ethyl ester, N-Benzyl-3-alanine ethyl ester[3][4]
e CAS Number: 23583-21-3[2][3][4][5][6][7]

e Molecular Formula: C12H17NO2[3][4][7][8]

e Molecular Weight: 207.27 g/mol [3][4][7]

e Structure:

o SMILES: CCOC(=0)CCNCclcccecl[3]
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o InChl Key: HCTIJHQFFNDLDPF-UHFFFAOY SA-NJ3]

Hazard Identification and Classification

Ethyl 3-(benzylamino)propanoate is classified as a hazardous substance requiring careful
handling. The primary routes of exposure are ingestion, skin contact, and eye contact.

GHS Classification:
e Pictogram:
waalt text
[31[4]
 Signal Word:Warning[3][4]

Data Presentation; Hazard Identification and GHS Classification

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[2]

Acute Toxicity, Oral 4

[3]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[4]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2][4]

One source indicated "R34: Causes burns," but the more widely reported classification is
irritation.[9]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for its safe
handling and storage.

Data Presentation: Physical and Chemical Properties
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Property Value Source(s)

Physical State Liquid [3114]
Colorless to almost colorless

Appearance o [4]
clear liquid

Density 1.017 g/mL at 25 °C [3]

- _ 135 °C at 2 mmHg 307.2 °C at

Boiling Point [4] [8]
760 mmHg

Flash Point 139.6 °C [8]

Refractive Index n20/D 1.504 [3]

Vapor Pressure 0.000737 mmHg at 25°C [8][10]

Storage Temperature Refrigerated (-20°C to 10°C) [3][4][10]

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to established protocols is mandatory to minimize risk.

Standard Laboratory Handling Protocol

This protocol outlines the standard operating procedure for handling Ethyl 3-
(benzylamino)propanoate in a laboratory setting.

Methodology:

» Preparation: Before handling, ensure an eyewash station and safety shower are accessible.
[9] All personnel must be wearing the appropriate Personal Protective Equipment (PPE) as
detailed in Section 5.0.

o Engineering Controls: All work must be conducted in a well-ventilated area, preferably within
a chemical fume hood.[9][10]
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o Dispensing: When transferring the liquid, avoid splashing. Use appropriate tools such as
pipettes or graduated cylinders. Keep the container tightly closed when not in use.[9][10]

e Handling: Avoid contact with skin and eyes.[10] Do not breathe vapors or mist.[9] Do not eat,
drink, or smoke in the work area.[10]

» Post-Handling: Wash hands thoroughly after handling the substance.[10] Clean the work
area and any used equipment.

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9][10]
Recommended storage is refrigerated.[3][4]

Mandatory Visualization: Standard Handling Workflow

5. Post-Handling 6. Storage
- Wash hands - Tightly sealed container
- Clean workspace - Cool, dry, refrigerated

3. Dispensing
- Avoid splashes
- Keep container closed

4. Handling
- Avoid contact and inhalation
- No eating/drinking

1. Preparation 2. Engineering Controls
- Verify emergency equipment e 0
~Don PPE Work in chemical fume hood

Click to download full resolution via product page

Caption: Standard workflow for handling Ethyl 3-(benzylamino)propanoate.

Emergency Spill Response Protocol

This protocol details the steps to be taken in the event of an accidental release.
Methodology:

o Evacuate & Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure adequate ventilation.

o Control: Prevent the spill from spreading. Do not let the chemical enter drains or the
environment.[9]

o Absorb: Use an inert, absorbent material such as vermiculite, sand, or earth to contain and
soak up the spill.[9]
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o Collect: Carefully collect the absorbed material and place it into a suitable, labeled container
for hazardous waste disposal.[9]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

» Dispose: Dispose of the waste container and any contaminated PPE according to
institutional and local regulations.[10]

// Node Definitions spill [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; assess [label="Is spill large or\nuncontrolled?", fillcolor="#FBBCO05",
fontcolor="#202124"]; evacuate_all [label="Evacuate Area\nCall Emergency Response",
shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; don_ppe [label="Don appropriate
PPE", shape=rectangle, fillcolor="#F1F3F4", fontcolor="#202124"]; contain [label="Contain &
Absorb\n(Inert Material)", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; collect
[label="Collect Waste", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; decon
[label="Decontaminate Area", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"],
dispose [label="Dispose as\nHazardous Waste", shape=rectangle, fillcolor="#34A853",
fontcolor="#FFFFFF"];

I/l Edges spill -> assess; assess -> evacuate_all [label="Yes"]; assess -> don_ppe [label="No"];
don_ppe -> contain; contain -> collect; collect -> decon; decon -> dispose; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of Ethyl 3-(benzylamino)propanoate
in the lab]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105905#safety-and-handling-of-ethyl-3-benzylamino-
propanoate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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